Cas no 65180-55-4 ((22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane)
65180-55-4 structure
Product Name:(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
CAS No:65180-55-4
MF:C29H51NO2
MW:445.720749139786
CID:523236
Update Time:2024-03-01
(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane Chemical and Physical Properties
Names and Identifiers
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- Piperidine,2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)
- (22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
- 16,28-Secosolanidane,3,3-dimethoxy-, (22x,25x)-
- Solaquidine
- CID 101967110
- Piperidine, 2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)
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- Inchi: 1S/C29H51NO2/c1-19-7-12-26(30-18-19)20(2)23-10-11-24-22-9-8-21-17-29(31-5,32-6)16-15-27(21,3)25(22)13-14-28(23,24)4/h19-26,30H,7-18H2,1-6H3/t19?,20-,21?,22-,23+,24-,25-,26?,27-,28+/m0/s1
- InChI Key: DBJXVOKDPYNCEC-CFMOPBSISA-N
- SMILES: O(C)C1(CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)C3CCC(C)CN3)CC[C@H]21)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 676
- Topological Polar Surface Area: 30.5
(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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